Cas no 53702-48-0 (9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester)
![9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester structure](https://www.kuujia.com/scimg/cas/53702-48-0x500.png)
53702-48-0 structure
Product name:9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester
9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester
- [(2S)-3-hydroxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
- 1-stearoyl-2-oleoyl-sn-glycerol
- 1-STERAOYL-2-OLEOYL-SN-GLYCEROL
- AC1O5Z73
- CHEBI:75468
- HMDB07160
- sn-Sodg
- Q27105044
- DTXSID301150231
- DAG(18:0/18:1w9)
- (1S)-1-(Hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl (9Z)-9-octadecenoate
- DG(18:0/18:1(9Z)/0:0)
- Diacylglycerol(18:0/18:1w9)
- 1-octadecanoyl-2-(9Z-octadecenoyl)-sn-glycerol
- 9-Octadecenoic acid (Z)-, 1-(hydroxymethyl)-2-((1-oxooctadecyl)oxy)ethyl ester, (S)-
- Diacylglycerol(18:0/18:1n9)
- DAG(18:0/18:1n9)
- DG(18:0/18:1w9)
- DG(18:0/18:1/0:0)[iso2]
- LMGL02010043
- DG(18:0/18:1n9)
- DG(18:0/18:1(9Z)/0:0)[iso2]
- (2S)-1-hydroxy-3-(octadecanoyloxy)propan-2-yl (9Z)-octadec-9-enoate
- 1-octadecanoyl-2-[(9Z)-octadecenoyl]-sn-glycerol
- DG(18:0_18:1)
- SCHEMBL7917740
- 53702-48-0
-
- Inchi: InChI=1S/C39H74O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20,37,40H,3-17,19,21-36H2,1-2H3/b20-18-/t37-/m0/s1
- InChI Key: SAEPUUXWQQNLGN-LVVMQYBKSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCC=CCCCCCCCC
Computed Properties
- Exact Mass: 622.553625
- Monoisotopic Mass: 622.553625
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 44
- Rotatable Bond Count: 37
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.3
- Topological Polar Surface Area: 72.8
Experimental Properties
- Density: 0.928
- Boiling Point: 668.2°Cat760mmHg
- Flash Point: 184.7°C
- PSA: 72.83000
- LogP: 11.73270
9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester Related Literature
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
-
Hannah F. Gaiser,Ana Kuzmanoski,Claus Feldmann RSC Adv., 2019,9, 10195-10200
53702-48-0 (9-Octadecenoic acid(9Z)-, (1S)-1-(hydroxymethyl)-2-[(1-oxooctadecyl)oxy]ethyl ester) Related Products
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